Cas no 317840-95-2 (3-Amino-5-fluoro-1H-indole-2-carboxylic acid ethyl ester)

• Product Name: 3-Amino-5-fluoro-1H-indole-2-carboxylic acid ethyl ester
• CAS No: 317840-95-2
• MF: C₁₁H₁₁FN₂O₂
• MW: 222.215646028519
• CID: 3101993
• PubChem ID: 911546
• Update Time: 2025-05-20

3-Amino-5-fluoro-1H-indole-2-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-fluoro-1H-indole-2-carboxylic acid ethyl ester
• AKOS000530893
• ethyl3-amino-5-fluoro-1H-indole-2-carboxylate
• ethyl 3-amino-5-fluoro-1H-indole-2-carboxylate
• STK500511
• SCHEMBL14174305
• EU-0043331
• BRD-K45950172-001-01-8
• HMS612M10
• Oprea1_258060
• ChemDiv1_009074
• CS-0333078
• 317840-95-2
• SR-01000478911-1
• SR-01000478911
• CCG-19321
• AI-020/33342050

• MDL： MFCD00753454
• Inchi： 1S/C11H11FN2O2/c1-2-16-11(15)10-9(13)7-5-6(12)3-4-8(7)14-10/h3-5,14H,2,13H2,1H3
• InChI Key： WXAMYHISCJCWJK-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(=C(C(=O)OCC)N2)N

Computed Properties

• Exact Mass: 222.08045576Da
• Monoisotopic Mass: 222.08045576Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 68.1Ų

3-Amino-5-fluoro-1H-indole-2-carboxylic acid ethyl ester Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 3-Amino-5-fluoro-1H-indole-2-carboxylic acid ethyl ester

Introduction to 3-Amino-5-fluoro-1H-indole-2-carboxylic acid ethyl ester (CAS No. 317840-95-2)

3-Amino-5-fluoro-1H-indole-2-carboxylic acid ethyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 317840-95-2, is a significant intermediate in the realm of pharmaceutical chemistry. This compound belongs to the indole family, a scaffold widely recognized for its biological activity and structural versatility in drug design. The presence of both amino and fluoro substituents, along with the carboxylic acid ethyl ester functionality, imparts unique chemical properties that make it a valuable building block for synthesizing more complex molecules.

The indole core is a privileged structure in medicinal chemistry, frequently encountered in natural products and pharmacologically active agents. Its aromatic system can interact with biological targets through π-stacking and hydrogen bonding interactions, making it an ideal platform for modulating biological processes. In particular, 3-amino-5-fluoro-1H-indole-2-carboxylic acid ethyl ester has garnered attention due to its potential in the development of novel therapeutic agents.

The fluorine atom at the 5-position is a key feature that influences the compound's pharmacokinetic and pharmacodynamic properties. Fluorine substitution is a common strategy in drug discovery, as it can enhance metabolic stability, binding affinity, and lipophilicity. The amino group at the 3-position provides a site for further functionalization, allowing chemists to explore diverse derivatization pathways. The ethyl ester moiety at the 2-position serves as a protecting group for the carboxylic acid functionality, facilitating synthetic manipulations while maintaining the integrity of the core indole structure.

Recent advancements in computational chemistry and high-throughput screening have highlighted the importance of 3-amino-5-fluoro-1H-indole-2-carboxylic acid ethyl ester as a starting point for drug discovery campaigns. Studies have demonstrated its utility in generating libraries of indole derivatives for targeting various diseases, including cancer and infectious disorders. The compound's ability to serve as a precursor for biologically active molecules has made it a subject of interest in academic and industrial research.

In oncology research, indole derivatives have shown promise as inhibitors of kinases and other enzymes involved in tumor progression. The structural features of 3-amino-5-fluoro-1H-indole-2-carboxylic acid ethyl ester align well with known kinase binding pockets, suggesting its potential as a lead compound for developing kinase inhibitors. Additionally, its fluorinated analogs have been reported to exhibit enhanced binding affinity to certain protein targets, underscoring the importance of fluorine substitution in medicinal chemistry.

Beyond oncology, this compound has been explored in the context of antimicrobial and anti-inflammatory therapies. The indole scaffold is known to interact with bacterial biofilms and viral proteases, making it a viable candidate for combating resistant pathogens. Furthermore, modifications at the 3- and 5-positions can fine-tune the compound's interaction with inflammatory pathways, offering opportunities for developing novel anti-inflammatory agents.

The synthetic accessibility of 3-amino-5-fluoro-1H-indole-2-carboxylic acid ethyl ester also contributes to its appeal in drug discovery. Several synthetic routes have been reported, leveraging readily available starting materials and established coupling reactions. These methods often involve palladium-catalyzed cross-coupling reactions or nucleophilic substitutions at specific positions on the indole ring. Such synthetic strategies ensure scalability and cost-effectiveness, which are critical factors in pharmaceutical development.

From a computational perspective, virtual screening techniques have been employed to identify potential hits derived from 3-amino-5-fluoro-1H-indole-2-carboxylic acid ethyl ester. Molecular docking studies have revealed its interaction with various biological targets, including receptors and enzymes implicated in neurological disorders. These findings support its role as a versatile scaffold for designing next-generation therapeutics.

The role of fluorine atoms in modulating pharmacological properties cannot be overstated. In 3-amino-5-fluoro-1H-indole-2-carboxylic acid ethyl ester, the fluorine atom enhances lipophilicity while maintaining metabolic stability. This balance is crucial for achieving optimal pharmacokinetic profiles in drug candidates. Furthermore, fluorine substitution can influence electronic effects on adjacent functional groups, thereby tuning reactivity and selectivity.

Future directions in research may focus on exploring analogs of 3-amino-5-fluoro-1H-indole-2-carboxylic acid ethyl ester that incorporate additional substituents or different heterocyclic moieties. Such modifications could expand the compound's therapeutic potential by targeting additional disease pathways or improving pharmacological properties like solubility and bioavailability.

In conclusion,3-amino-5-fluoro-1H-indole-2-carboxylic acid ethyl ester (CAS No. 317840-95-2) represents a promising intermediate in pharmaceutical chemistry. Its unique structural features make it an attractive candidate for developing novel therapeutics across multiple disease areas. Ongoing research continues to uncover new applications and synthetic strategies for this versatile compound.